Cas no 1352481-82-3 (2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352481-82-3
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5169059
• Update Time: 2025-06-23

2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 2-(2-phenoxy-3-pyridinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H24N2O3/c1-20(2,3)25-19(23)22-14-8-12-17(22)16-11-7-13-21-18(16)24-15-9-5-4-6-10-15/h4-7,9-11,13,17H,8,12,14H2,1-3H3
• InChI Key： IOFJOXLEFVAZRZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=CN=C1OC1=CC=CC=C1

Additional information on 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 2-(2-Phenoxy-pyridin-3-yl-pyrrolidine-1-carboxylic acid tert-butyl ester) and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, the compound with the CAS number 1352481-82-3 and the product name 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has garnered significant attention due to its unique structural features and potential biological activities. This compound, characterized by its intricate molecular architecture, has been extensively studied for its applications in drug discovery and therapeutic intervention.

The molecular structure of 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester encompasses a pyrrolidine core appended with a phenoxy-pyridine moiety, making it a promising candidate for further exploration in chemical biology. The presence of the phenoxy group enhances its solubility and bioavailability, while the pyrrolidine ring contributes to its stability and reactivity. These structural attributes make it an ideal scaffold for designing novel therapeutic agents that can interact with biological targets with high specificity.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors that modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound 1352481-82-3, with its unique pharmacophoric features, has been investigated for its potential to interact with enzymes and receptors implicated in these pathological conditions. For instance, studies have suggested that this compound may exhibit inhibitory effects on kinases and other enzymes that are aberrantly expressed in cancer cells, thereby inhibiting tumor growth and proliferation.

The phenoxy-pyridine moiety in 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester is particularly noteworthy as it has been shown to enhance binding affinity to certain protein targets. This feature is crucial for the development of drugs that require high binding affinity to exert their therapeutic effects. Additionally, the tert-butyl ester group at the carboxylic acid position contributes to the compound's metabolic stability, ensuring prolonged half-life and improved bioavailability upon administration.

Advances in computational chemistry and molecular modeling have further facilitated the optimization of this compound's structure for enhanced pharmacological activity. By leveraging these techniques, researchers have been able to predict binding interactions between 1352481-82-3 and various biological targets, thereby guiding the design of more effective derivatives. These computational studies have not only accelerated the drug discovery process but also provided valuable insights into the mechanisms of action of this compound.

The synthesis of 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a phenoxy-pyridine intermediate, which is then coupled with a pyrrolidine derivative via nucleophilic substitution or other coupling reactions. The introduction of the tert-butyl ester group at the carboxylic acid position is achieved through esterification reactions, often employing acetic anhydride or other activating agents.

In conclusion, 1352481-82-3, also known as 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and therapeutic intervention. With ongoing research aimed at optimizing its pharmacological properties, this compound holds great promise for addressing various diseases and improving patient outcomes.